Zinkamalgam

• CAS No.: 12055-34-4
• Molecular Formula: HgZn
• Molecular Weight: 266.0 g/mol
• IUPAC Name: mercury;zinc
• InChI: InChI=1S/Hg.Zn
• InChI Key: YVUZUKYBUMROPQ-UHFFFAOYSA-N
• Canonical SMILES: [Zn].[Hg]

Description

Zinkamalgam (zinc amalgam) is a metallic alloy composed of zinc (Zn) and mercury (Hg), typically represented by the chemical formula [Hg].[Zn]. It is prepared through the reaction of zinc with mercury chloride (HgCl₂) in aqueous solutions, as demonstrated in historical experiments where a mixture of 1 part zinc, 4 parts HgCl₂, and 2 parts water produced this compound with notable exothermicity . Structurally, it exists as a homogeneous mixture where zinc atoms are dispersed within the mercury matrix, forming a stable amalgam.

This compound has been historically significant in electrochemistry, notably in the Clark cell (a early standard cell), where its composition (10% Zn in Hg) contributed to a stable voltage output of ~1.4328 V at 15°C . Modern applications include its use in batteries to prevent electrode corrosion during open-circuit conditions and as a mild reducing agent in organic and inorganic syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zinc Standard solutions are typically prepared by dissolving high-purity zinc metal in a suitable acid, such as nitric acid. The reaction involves the dissolution of zinc metal to form zinc nitrate, which is then diluted to the desired concentration. The reaction can be represented as follows: [ \text{Zn (s)} + 2 \text{HNO}_3 (\text{aq}) \rightarrow \text{Zn(NO}_3)_2 (\text{aq}) + \text{H}_2 (\text{g}) ]

Industrial Production Methods

In industrial settings, Zinc Standard solutions are produced by carefully controlling the purity of the zinc metal and the concentration of the acid. The solutions are then standardized against primary reference materials to ensure accuracy and traceability. The preparation involves precise weighing, dissolution, and dilution steps to achieve the required concentration .

Chemical Reactions Analysis

Electrochemical Reactions in Alkaline Media

Zinc amalgam serves as an electrode in alkaline solutions (e.g., KOH), where it undergoes redox processes involving zincate ions. Key findings from chronocoulometric and voltammetric studies include:

Reduction of Zn(II) :
$\text{Zn OH }_4^{2-}+2e^-\rightarrow \text{Zn Hg }+4\text{OH}^-$

• Kinetic parameters : Exchange current density ($i_0$) follows $i_0=2FAk^0[\text{OH}^-]^{0.5}$, with $k^0=2.47\times 10^{-3}\,\text{cm s}^{1/2}$ .

• Mechanism : Stepwise electron transfer via intermediates like $\text{Zn OH }_2$, validated by charge-time curve fitting .

Oxidation of Zn(Hg) :
$\text{Zn Hg }+4\text{OH}^-\rightarrow \text{Zn OH }_4^{2-}+2e^-$

• Diffusion coefficients : $D_{\text{Zn II }}=2.47\times 10^{-3}\,\text{cm}^2/\text{s}$, $D_{\text{Zn Hg }}=3.98\times 10^{-3}\,\text{cm}^2/\text{s}$ .

Table 1: Thermodynamic Parameters for Zn(Hg) Electrode

Parameter	Value	Source
Standard Potential ($E^\circ$)	$-1.445\,\text{V vs SCE}$
$\Delta G^\circ$ (Amalgamation)	$-104.2\,\text{kJ mol}$

Role in Organic Reductions

Zinc amalgam is pivotal in the Clemmensen reduction , converting aldehydes/ketones to alkanes under acidic conditions:

General Reaction :
$\text{RCOR }+4\text{H}^++2e^-\xrightarrow{\text{Zn Hg HCl}}\text{RCH}_2\text{R }+\text{H}_2\text{O}$

Mechanistic Insights :

• Carbanionic Pathway : Direct protonation of carbonyl followed by electron transfer, forming organozinc intermediates .

• Radical Pathway : Surface-mediated radical intermediates on Zn-Hg, supported by dimerization products in conjugated systems .

Key Features :

• Nascent Hydrogen Trapping : Mercury prevents $\text{H}_2$ gas release, enhancing reactivity of atomic hydrogen .

• Substrate Compatibility : Effective for acid-stable substrates; incompatible with base-sensitive groups (e.g., esters) .

Table 2: Clemmensen Reduction Efficiency

Substrate	Product Yield (%)	Conditions	Source
Acetophenone	85–90	Zn(Hg), HCl, reflux
Cyclohexanone	78	Zn powder, HCl/Et₂O

Reaction with Oxidizing Agents

Zinc amalgam reacts vigorously with strong oxidizers (e.g., $\text{HNO}_3$, $\text{KMnO}_4$):
$3\text{Zn Hg }+8\text{HNO}_3\rightarrow 3\text{Zn NO}_3)_2+4\text{H}_2\text{O}+2\text{NO}\uparrow$

• Byproducts : Mercury oxides ($\text{HgO}$) and zinc peroxides ($\text{ZnO}_2$) may form under oxidative conditions .

Compatibility and Stability

• Acid Resistance : Stable in concentrated HCl but degrades in $\text{H}_2\text{SO}_4$ or $\text{HNO}_3$ .

• Thermal Stability : Decomposes above $300^\circ \text{C}$, releasing mercury vapor .

Scientific Research Applications

Dental Applications

Zinc amalgam has been widely used in dentistry due to its favorable properties, including strength, durability, and resistance to corrosion. Its primary applications are in dental restorations and fillings.

Properties and Benefits

• Mechanical Strength : Studies show that the incorporation of zinc oxide nanoparticles into zinc amalgam enhances its hardness and mechanical properties without compromising its bond strength with dental tissues .
• Antimicrobial Activity : Zinc amalgam exhibits significant antibacterial properties, particularly against Streptococcus mutans, a major contributor to dental caries. This property is attributed to the release of zinc ions, which have been shown to inhibit bacterial growth effectively .

Case Studies

• A study demonstrated that zinc amalgam containing zinc oxide nanoparticles improved the mechanical properties of dental materials while maintaining high antibacterial efficacy against oral pathogens .
• Another research indicated that the addition of zinc particles resulted in a stronger bond at the dentin-resin interface, reducing collagen degradation over time .

Fluorescent Lighting

Zinc amalgam is also utilized in the production of fluorescent lamps as a substitute for liquid mercury.

Efficiency and Performance

• Zinc amalgam particles have been tested for their light efficiency in fluorescent lamps, achieving results that meet industry standards for brightness and energy consumption .
• The technology involves injecting zinc amalgam into lamp structures, where it performs effectively under various environmental conditions, demonstrating rapid light output and stability over time .

Regenerative Medicine

Emerging research highlights the potential of zinc amalgam in regenerative medicine, particularly in tissue engineering and stem cell differentiation.

Case Studies

• Research demonstrated that zinc-bioactive glass composites significantly improved odontogenic differentiation in vitro, suggesting their potential use in dental pulp regeneration therapies .

Summary Table of Applications

Application Area	Key Benefits	Notable Findings
Dental Restorations	High strength, antibacterial	Enhanced mechanical properties with nanoparticles
Fluorescent Lighting	Efficient light output	Meets industry standards for brightness
Regenerative Medicine	Promotes stem cell differentiation	Stimulates tissue regeneration through signaling

Mechanism of Action

Zinc exerts its effects through several mechanisms:

Enzymatic Functions: Zinc is a cofactor for numerous enzymes, facilitating catalytic activity and structural stability.

Cellular Processes: Zinc ions regulate gene expression, DNA synthesis, cell division, and apoptosis by interacting with transcription factors and signaling pathways.

Antioxidant Defense: Zinc acts as an antioxidant by stabilizing cell membranes and protecting against oxidative stress

Comparison with Similar Compounds

Zinkamalgam belongs to the broader class of amalgams, which are alloys of mercury with other metals. Below is a detailed comparison with structurally and functionally analogous compounds:

Structural Analogs: Other Metal Amalgams

Amalgam	Composition	Primary Applications	Reactivity/Key Properties
This compound	Zn + Hg	Batteries (prevents electrode corrosion), Clark cells, mild reductant in synthesis .	Moderate reducing power; less reactive than alkali metal amalgams. Fails to reduce Ni(CO)₄ in some reactions .
Aluminiumamalgam	Al + Hg	Organic synthesis (reduces ketones, nitriles), hydrogen generation via water splitting .	Highly reactive; generates Al³⁺ ions and hydrogen gas in aqueous environments.
Kupferamalgam	Cu + Hg (+ Sn)	Dentistry (metal cements for porcelain molding), structural kits .	Thermoplastic behavior; softens upon heating for molding. Lower redox activity than Zn/Hg.
Cadmiumamalgam	Cd + Hg	Tungsten wire production, dental alloys .	High thermal stability; resistant to oxidation in high-temperature industrial processes.
Antimonzinnamalgam	Sb + Sn + Hg	Artistic bronzing of plaster figures .	Forms decorative coatings; chemically inert post-application.

Key Contrasts:

• Reducing Power : Aluminiumamalgam > this compound > Kupferamalgam. This compound’s moderate reactivity makes it suitable for controlled reductions, whereas Aluminiumamalgam’s vigor limits its use to specific organic reactions .
• Electrochemical Utility : this compound’s role in standard cells (e.g., Clark cells) is unique among amalgams due to its stable voltage output, whereas Cadmiumamalgam is preferred for high-temperature metallurgy .
• Industrial Specialization: Kupferamalgam’s thermoplasticity is critical in dentistry, while this compound’s anti-corrosive properties are vital in battery technology .

Functional Analogs: Non-Amalgam Reducing Agents

Compound	Type	Reduction Potential	Advantages/Disadvantages vs. This compound
Sodium Amalgam	Na + Hg	Higher (≈ -2.71 V)	Stronger reductant but hazardous due to Na’s water reactivity. This compound safer for aqueous systems .
Zinc Dust	Pure Zn	Moderate (≈ -0.76 V)	Higher surface area increases reactivity but lacks the controlled release enabled by Hg in amalgams .
Iron Amalgam	Fe + Hg	Similar to Zn/Hg	Comparable reducing power but forms byproducts like calomel (Hg₂Cl₂) during synthesis .

Key Insights:

• Safety and Control : this compound’s mercury matrix mitigates rapid oxidation, making it preferable to pure zinc dust in prolonged reactions .
• Byproduct Management : Iron amalgam generates calomel during preparation, complicating purification, whereas this compound synthesis is cleaner under optimized conditions .

Research Findings and Industrial Relevance

• Synthetic Limitations : this compound’s weaker reducing power compared to Aluminiumamalgam renders it ineffective for reducing nickel tetracarbonyl, highlighting the need for selectivity in reagent choice .
• Historical vs. Modern Use : While largely supplanted by cadmium and Weston cells in electrochemistry, this compound remains niche due to its legacy in calibration and low-cost battery applications .
• Regulatory Considerations: As a mercury-containing compound, this compound faces stricter environmental regulations compared to non-amalgam alternatives, driving research into mercury-free reductants .

Biological Activity

Zinkamalgam, a zinc-mercury amalgam, is a compound that has garnered interest in various scientific fields due to its unique biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological systems, potential therapeutic applications, and implications for health and safety.

This compound exhibits several biological activities primarily through its interactions with cellular components. The compound's ability to release zinc ions in biological environments is crucial for its effects. Zinc plays an essential role in numerous physiological processes, including enzyme function, gene expression, and cellular signaling.

• Zinc Release : Upon dissolution, this compound releases zinc ions that can influence various biochemical pathways. The released zinc can bind to metallothioneins, which are proteins that help in metal ion regulation and detoxification .
• Antimicrobial Properties : Research indicates that zinc ions possess antimicrobial properties, which may extend to this compound. Studies have shown that zinc can inhibit the growth of certain bacteria and fungi by disrupting their cellular processes .

Case Studies

Several studies have investigated the biological effects of this compound and its components:

• Cadmium Detoxification : A study involving Caenorhabditis elegans demonstrated how zinc homeostasis is maintained in the presence of toxic cadmium. The research highlighted the role of metallothioneins in managing both zinc and cadmium levels, suggesting a protective mechanism against cadmium toxicity when zinc is present .
• Phenolic Compounds Response : Another study examined how phenolic compounds in Gynura pseudochina responded to treatments with zinc and cadmium. The findings indicated that these compounds exhibited various biological activities, including anti-cancer properties, when influenced by metal exposure .

Research Findings

Recent findings underscore the importance of understanding the balance between beneficial and toxic effects of metals like zinc and cadmium:

• Elemental Uptake : Co-exposure to excess zinc and cadmium was found to enhance the uptake of other essential elements like iron and magnesium in plants, suggesting a complex interaction between these metals in biological systems .
• Biocompatibility : While this compound shows potential benefits, its biocompatibility remains a concern due to mercury's known toxicity. Research into safer alternatives or modified formulations is ongoing.

Table 1: Biological Activities of Zinc and Cadmium

Activity	Zinc Effects	Cadmium Effects
Antimicrobial	Inhibits bacterial growth	Cytotoxicity at high concentrations
Enzyme Regulation	Essential cofactor for enzymes	Disrupts enzyme function
Cellular Signaling	Modulates signaling pathways	Induces oxidative stress

Table 2: Case Study Summary

Study Focus	Findings
Cadmium Detoxification in C. elegans	Metallothioneins manage metal ion balance
Phenolic Compounds in Gynura pseudochina	Enhanced anti-cancer activity with metal exposure

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing zinc amalgam in controlled laboratory environments?

• Methodological Answer : Zinc amalgam is typically prepared by alloying zinc metal with mercury under inert atmospheres (e.g., nitrogen or argon) to prevent oxidation. Key steps include:

• Proportion Control : Use stoichiometric ratios (e.g., Zn:Hg molar ratios of 1:1 to 1:3) based on the desired reactivity .
• Temperature Regulation : Maintain temperatures below 50°C to avoid mercury vaporization hazards .
• Homogenization : Stir the mixture mechanically for 24–48 hours and validate homogeneity via X-ray diffraction (XRD) or scanning electron microscopy (SEM) .
  • Validation : Cross-check purity using inductively coupled plasma mass spectrometry (ICP-MS) to quantify residual contaminants .

Q. How should researchers characterize the compositional homogeneity of zinc amalgam for reproducibility?

• Methodological Answer :

• Microstructural Analysis : Employ energy-dispersive X-ray spectroscopy (EDS) coupled with SEM to map elemental distribution .
• Phase Identification : Use XRD to detect intermetallic phases (e.g., γ-ZnHg₄) and ensure absence of unreacted zinc or mercury .
• Reactivity Testing : Perform standardized reduction reactions (e.g., ketone reductions) to confirm consistent electrochemical activity across batches .

Q. What are the primary applications of zinc amalgam in inorganic synthesis, and how are reaction conditions optimized?

• Methodological Answer :

• Reduction Reactions : Use zinc amalgam in Clemmensen reductions (ketones to alkanes) by optimizing HCl concentration (2–6 M) and reaction time (12–72 hours) .
• Solvent Selection : Prefer polar aprotic solvents (e.g., THF) for enhanced electron transfer efficiency .
• Post-Reaction Analysis : Isolate products via vacuum distillation and validate yields using gas chromatography–mass spectrometry (GC-MS) .

Advanced Research Questions

Q. What experimental parameters critically influence the electrochemical behavior of zinc amalgam in reduction reactions?

• Methodological Answer :

• Electrode Design : Fabricate amalgam electrodes with controlled surface areas (e.g., 0.1–1.0 cm²) to study current density effects .
• Potentiostatic Analysis : Use cyclic voltammetry (CV) to identify redox potentials and correlate them with alloy composition .
• Kinetic Profiling : Apply the Tafel equation to derive activation energies and assess mechanistic pathways .
  • Data Interpretation : Compare results with density functional theory (DFT) simulations to validate electron-transfer mechanisms .

Q. How can researchers resolve contradictions in reported thermodynamic data for zinc amalgam-based reactions (e.g., ΔG values)?

• Methodological Answer :

• Systematic Review : Compile literature data into a meta-analysis, noting variables like solvent polarity, temperature, and amalgam composition .
• Controlled Replication : Reproduce disputed experiments under standardized conditions (e.g., fixed Hg:Zn ratios, inert atmospheres) .
• Error Analysis : Quantify uncertainties using Monte Carlo simulations to identify outlier datasets .
  • Validation : Cross-validate results with calorimetric measurements (e.g., isothermal titration calorimetry) .

Q. What advanced techniques are recommended for studying the kinetics of zinc amalgam-mediated reactions?

• Methodological Answer :

• In Situ Spectroscopy : Utilize Raman or FTIR spectroscopy to monitor intermediate species during reactions .
• Isotopic Labeling : Introduce deuterated substrates (e.g., D₂O) to trace proton transfer steps via kinetic isotope effects (KIE) .
• Computational Modeling : Combine molecular dynamics (MD) with transition state theory to predict rate constants .
  • Data Integration : Use Arrhenius plots to correlate temperature-dependent rate changes with activation barriers .

Q. Guidelines for Addressing Data Contradictions

• Literature Gaps : Prioritize peer-reviewed studies from the past decade to mitigate outdated methodologies .
• Ethical Reporting : Disclose all experimental variables (e.g., humidity, trace impurities) that may affect reproducibility .
• Collaborative Validation : Share datasets via open-access platforms (e.g., Zenodo) for independent verification .